N-allyl-3-(N-(3,4-dimethylphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide
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Description
N-allyl-3-(N-(3,4-dimethylphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide, also known as ADTMSC, is a chemical compound with potential applications in scientific research. This compound is a heterocyclic organic molecule that contains sulfur, nitrogen, and carbon atoms. ADTMSC has been synthesized and studied for its potential as a pharmacological agent, particularly in the treatment of cancer and inflammation. In
Scientific Research Applications
Dearomatising Rearrangements
Research highlights the ability of thiophene carboxamides to undergo dearomatising cyclisation, transforming into pyrrolinones, azepinones, or partially saturated azepinothiophenes. This process is significant for the synthesis of complex heterocyclic compounds, demonstrating the compound's versatility in organic synthesis (Clayden et al., 2004).
Synthesis and Radiosensitizers Evaluation
The synthesis of nitrothiophene carboxamides reveals their potential as radiosensitizers and bioreductively activated cytotoxins, indicating the compound's application in medical research, specifically in enhancing radiotherapy efficacy (Threadgill et al., 1991).
Thioamidation of Carboxylic Acids
A new route to N-monosubstituted thioamides from carboxylic acid chlorides highlights a novel synthesis approach, contributing to the compound's utility in organic chemistry and materials science (Debruin & Boros, 1990).
Electronic Transitions in Vacuum Ultraviolet
Investigations into the electronic transitions of carbonyl and carboxyl groups provide insights into the photophysical properties of thiophene-based compounds, aiding in the development of photonic and electronic materials (Barnes & Simpson, 1963).
Organometallic Protection in Synthesis
The utilization of Mo(CO)3 fragments in the synthesis of functionalized tripodal phosphine ligands showcases the compound's role in the development of complex ligands for catalysis and organometallic chemistry (Stößel et al., 1996).
Palladium-catalyzed Exchange Reactions
Research on the palladium-catalyzed exchange of allylic groups with active hydrogen compounds further underscores the compound's utility in synthetic organic chemistry, facilitating the creation of diverse organic molecules (Takahashi et al., 1972).
Properties
IUPAC Name |
3-[(3,4-dimethylphenyl)-methylsulfamoyl]-N-prop-2-enylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S2/c1-5-9-18-17(20)16-15(8-10-23-16)24(21,22)19(4)14-7-6-12(2)13(3)11-14/h5-8,10-11H,1,9H2,2-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVADZYUXCFLZIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NCC=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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